acetyl adenylate

• CAS No.: 13015-87-7
• Product Name: acetyl adenylate
• Molecular Formula: C12H16N5O8P
• Molecular Weight: 389.26 g/mol
• IUPAC Name: [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] acetate
• Standard InChI: InChI=1S/C12H16N5O8P/c1-5(18)25-26(21,22)23-2-6-8(19)9(20)12(24-6)17-4-16-7-10(13)14-3-15-11(7)17/h3-4,6,8-9,12,19-20H,2H2,1H3,(H,21,22)(H2,13,14,15)/t6-,8-,9-,12-/m1/s1
• Standard InChIKey: UBPVOHPZRZIJHM-WOUKDFQISA-N
• Isomeric SMILES: CC(=O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O
• SMILES: CC(=O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
• Canonical SMILES: CC(=O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
• Physical Description: Solid
• Description: Acetyl adenylate, also known as acetyl AMP, belongs to the class of organic compounds known as 5'-acylphosphoadenosines. These are ribonucleoside derivatives containing an adenoside moiety, where the phosphate group is acylated. Acetyl adenylate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Acetyl adenylate exists in all eukaryotes, ranging from yeast to humans. In humans, acetyl adenylate is involved in the pyruvate metabolism pathway. Acetyl adenylate is also involved in several metabolic disorders, some of which include the leigh syndrome pathway, pyruvate kinase deficiency, the primary hyperoxaluria II, PH2 pathway, and pyruvate decarboxylase E1 component deficiency (pdhe1 deficiency).; 5'-acetylphosphoadenosine is a 5'-acylphosphoadenosine. It has a role as a mouse metabolite and a human metabolite.
• Synonyms: acetyl adenylate; acetyl AMP; acetyladenylate
• PubChem Compound: 440867
• Last Modified: Nov 11 2021